![molecular formula C5H3ClN4 B3024739 8-Chloro[1,2,4]triazolo[4,3-a]pyrazine CAS No. 68774-77-6](/img/structure/B3024739.png)
8-Chloro[1,2,4]triazolo[4,3-a]pyrazine
Overview
Description
8-Chloro[1,2,4]triazolo[4,3-a]pyrazine is a chemical compound with the molecular weight of 154.56 . It is a solid substance stored at temperatures between 2-8°C . The IUPAC name for this compound is this compound .
Synthesis Analysis
A series of novel [1,2,4]triazolo[4,3-a]pyrazine derivatives were synthesized from 2,3-dichloropyridine and hydrazine hydrate as starting materials by multistep reactions under microwave assistance . The structures of these compounds were characterized by 1H NMR, MS, and elemental analysis .Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C5H3ClN4 . The InChI code for this compound is 1S/C5H3ClN4/c6-4-5-8-3-9-10(5)2-1-7-4/h1-3H .Physical And Chemical Properties Analysis
This compound is a solid substance stored at temperatures between 2-8°C . It has a molecular weight of 154.56 .Scientific Research Applications
Synthesis and Chemical Properties
- 8-Chloro-[1,2,4]triazolo[4,3-a]pyrazine derivatives have been synthesized using chloramine T trihydrate as an oxidizing agent. This method enabled easy diversification of the compounds, leading to the creation of new synthetic scaffolds for potential applications in various fields (Mal et al., 2015).
Anticonvulsant Activity
- Substituted 8-amino-3-benzyl-1,2,4-triazolo[4,3-a]pyrazines showed potent anticonvulsant activity in rat models. The compound's synthesis and testing suggest its potential use in developing new anticonvulsant medications (Kelley et al., 1995).
Intermediate in Anticancer Drug Synthesis
- 3, 8-Dichloro-[1, 2, 4]triazolo[4, 3-a]pyrazine is a significant intermediate in synthesizing small molecule anticancer drugs. Its synthesis involves several steps, including substitution, acylation, cyclization, and chlorination reactions (Zhang et al., 2019).
Novel Synthetic Methods
- New methods have been developed for synthesizing 8-oxo-3-thioxo-2,3,7,8-tetrahydro-1,2,4-triazolo[4,3-a]pyrazines, demonstrating the versatility and adaptability of this compound in various chemical processes (Lee et al., 1989).
Biological Activities and Modified Syntheses
- Various 1,2,4-Triazolo[4,3-a]pyridine derivatives, including those with the 8-chloro-[1,2,4]triazolo[4,3-a]pyrazine structure, have been synthesized and found to exhibit weak antifungal activity. This highlights the compound's potential in developing new antimicrobial agents (Yang et al., 2015).
Drug Development and Medicinal Chemistry
- The triazolo[4,3-a]pyrazine scaffold, including the 8-chloro variant, is a critical building block in organic synthesis. It is instrumental in developing various therapeutic agents due to its wide spectrum of potential biological activities (Jethava et al., 2020).
Safety and Hazards
The safety data sheet for 8-Chloro[1,2,4]triazolo[4,3-a]pyrazine indicates that it is classified under Acute Tox. 4 Oral, Eye Irrit. 2, Skin Irrit. 2, and STOT SE 3 . The precautionary statements include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, and using personal protective equipment .
Mechanism of Action
Target of Action
Similar triazolopyrazine derivatives have been found to be antagonists of the p2x7 receptor and have shown binding with PCAF (P300/CBP-associated factor) , which are important in various biological processes.
Mode of Action
It’s suggested that similar compounds may interact with their targets, leading to changes in cellular processes .
Biochemical Pathways
Related compounds have been associated with the regulation of insulin production and glucagon production in the pancreas , suggesting potential involvement in metabolic pathways.
Pharmacokinetics
It’s noted that the unique chemical structure of the triazole moiety can affect the polarity, lipophilicity, and hydrogen-bond-forming ability of compounds to improve their pharmacokinetics .
Result of Action
Similar compounds have shown cytotoxic activities against certain cell lines , suggesting potential antitumor effects.
Properties
IUPAC Name |
8-chloro-[1,2,4]triazolo[4,3-a]pyrazine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3ClN4/c6-4-5-9-8-3-10(5)2-1-7-4/h1-3H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VKZJRJVVFDDJKP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C=NN=C2C(=N1)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3ClN4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70503331 | |
Record name | 8-Chloro[1,2,4]triazolo[4,3-a]pyrazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70503331 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.56 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
68774-77-6 | |
Record name | 8-Chloro-1,2,4-triazolo[4,3-a]pyrazine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=68774-77-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 8-Chloro[1,2,4]triazolo[4,3-a]pyrazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70503331 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 8-chloro-[1,2,4]triazolo[4,3-a]pyrazine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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